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Compound of Interest

Compound Name: Oxydiacetyl dichloride

Cat. No.: B1584775

An In-depth Technical Guide to Diglycolyl Chloride: Properties, Reactivity, and Applications

Introduction

Diglycolyl chloride, systematically named 2,2'-Oxydiacetyl chloride, is a bifunctional acid halide
derived from diglycolic acid.[1] It presents as a fuming, clear, and heavy liquid characterized by
a pungent odor.[1] As a highly reactive molecule, it serves as a critical building block and
monomer in various fields of chemical synthesis, from polymer chemistry to the development of
complex molecules for pharmaceutical applications. Its utility stems from the two acyl chloride
groups, which readily react with a wide range of nucleophiles, allowing for the construction of
esters, amides, and other derivatives.[1] This guide provides a comprehensive overview of its
physical and chemical properties, reactivity profile, key applications, and essential safety and
handling protocols for laboratory and research professionals.

Physicochemical and Spectroscopic Properties

The fundamental properties of diglycolyl chloride are crucial for its handling, application, and
characterization. These properties are summarized in the table below.

Table 1: Physical and Chemical Properties of Diglycolyl
Chloride

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1584775?utm_src=pdf-interest
https://www.orionchem.com/diglycolyl_chloride.htm
https://www.orionchem.com/diglycolyl_chloride.htm
https://www.orionchem.com/diglycolyl_chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
CAS Number 21062-20-4 [2][3]
Molecular Formula C4H4Cl203 [2][3][4]
Molecular Weight 170.98 g/mol [21[31[4]
Appearance Clear, fuming liquid [1114]

Density 1.439 g/mL at 25 °C [21[5]

Boiling Point 84-87 °C / 2 mmHg [2][5]

Refractive Index

n20/D 1.473

[2][5]

Purity

Typically =295%

[2]14]

Spectroscopic Profile

Spectroscopic data is essential for the structural confirmation of diglycolyl chloride and its
derivatives.

e 1H Nuclear Magnetic Resonance (NMR) Spectroscopy: In a solvent such as CDCls, the
proton NMR spectrum of diglycolyl chloride is expected to show a singlet for the four
equivalent methylene (CHz) protons.[6] The strong electron-withdrawing effects of the
adjacent ether oxygen and the acyl chloride group would shift this peak significantly
downfield.

« Infrared (IR) Spectroscopy: The IR spectrum is dominated by a very strong and sharp
absorption band characteristic of the C=0 stretching vibration in acid chlorides. This typically
appears in the region of 1780-1815 cm~1. The C-O-C ether linkage will also show a
characteristic stretching band.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding
to its mass. A key feature will be the isotopic pattern for a molecule containing two chlorine
atoms (3°Cl and 3’Cl), resulting in characteristic M, M+2, and M+4 peaks with a relative
intensity ratio of approximately 9:6:1.
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Chemical Reactivity and Mechanisms

Diglycolyl chloride's reactivity is defined by its two electrophilic acyl chloride functional groups.
It readily undergoes nucleophilic acyl substitution with a variety of nucleophiles.

o Hydrolysis: Like all acyl chlorides, it reacts vigorously with water and moisture. This reaction
is highly exothermic and produces diglycolic acid and corrosive hydrogen chloride (HCI) gas.
[7][8] This sensitivity necessitates handling under anhydrous conditions and an inert
atmosphere.[9][10]

o Reaction with Alcohols (Alcoholysis): It reacts with alcohols to form the corresponding
diesters, releasing HCI as a byproduct. This reaction is fundamental to its use in synthesizing
polyesters and other ester-containing molecules.

o Reaction with Amines (Aminolysis): With primary or secondary amines, it forms diamides.
This is a cornerstone reaction for producing polyamides and macrocyclic compounds like
crown ethers.[2][5]

Caption: General reactivity of diglycolyl chloride with common nucleophiles.

Synthesis and Manufacturing

Diglycolyl chloride is synthesized from its parent dicarboxylic acid, diglycolic acid. The process
involves the conversion of the carboxylic acid groups to acyl chlorides using a suitable
chlorinating agent. Common reagents for this transformation include thionyl chloride (SOCIz) or
oxalyl chloride ((COCI)z2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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